molecular formula C57H87NO18 B1242793 (19E,21E,23Z,25Z,27E,29E,31E)-33-[(3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-1,3,5,7,11,13,37-heptahydroxy-17-[(8E,10E)-5-hydroxy-7-oxododeca-8,10-dien-2-yl]-18-methyl-15-oxo-16,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,23,25,27,29,31-heptaene-36-carboxylic acid

(19E,21E,23Z,25Z,27E,29E,31E)-33-[(3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-1,3,5,7,11,13,37-heptahydroxy-17-[(8E,10E)-5-hydroxy-7-oxododeca-8,10-dien-2-yl]-18-methyl-15-oxo-16,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,23,25,27,29,31-heptaene-36-carboxylic acid

Cat. No. B1242793
M. Wt: 1074.3 g/mol
InChI Key: UYVZDFZITZQRHC-LZFWWLPCSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(19E,21E,23Z,25Z,27E,29E,31E)-33-[(3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-1,3,5,7,11,13,37-heptahydroxy-17-[(8E,10E)-5-hydroxy-7-oxododeca-8,10-dien-2-yl]-18-methyl-15-oxo-16,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,23,25,27,29,31-heptaene-36-carboxylic acid is a natural product found in Streptomyces with data available.

Scientific Research Applications

Synthesis Techniques

Research into the stereoselective synthesis of complex bicyclic and polycyclic compounds is a significant area of study. For example, Gerber and Vogel (2001) discuss the stereoselective synthesis of 8-oxabicyclo[3.2.1]octane derivatives, which are crucial for constructing complex sugar derivatives and trisaccharides, highlighting the intricate methodologies involved in forming such compounds (Gerber & Vogel, 2001).

Biological Activity

The exploration of the biological activities of complex molecules, including their potential therapeutic applications, is another key area. For instance, Hřebabecký et al. (2006) describe the synthesis of novel carbocyclic nucleosides, which are crucial in the development of antiviral and anticancer agents, demonstrating the potential medicinal applications of such complex structures (Hřebabecký et al., 2006).

Structural and Functional Analyses

The detailed structural and functional analyses of complex organic compounds are essential for understanding their properties and potential applications. Studies like the one by Meilert, Pettit, and Vogel (2004) on the asymmetric synthesis of polyketide spiroketals provide insight into the structural intricacies and potential utility of such compounds in various fields (Meilert, Pettit, & Vogel, 2004).

Novel Derivatives and Their Implications

Research also extends to the identification and characterization of new derivatives of known compounds, which can lead to the discovery of novel properties and applications. An example is the work by Wang et al. (2010), who identified a new derivative of amphotericin B, providing insights into its structure and potential reduced toxicity compared to the parent compound (Wang et al., 2010).

properties

Product Name

(19E,21E,23Z,25Z,27E,29E,31E)-33-[(3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-1,3,5,7,11,13,37-heptahydroxy-17-[(8E,10E)-5-hydroxy-7-oxododeca-8,10-dien-2-yl]-18-methyl-15-oxo-16,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,23,25,27,29,31-heptaene-36-carboxylic acid

Molecular Formula

C57H87NO18

Molecular Weight

1074.3 g/mol

IUPAC Name

(19E,21E,23Z,25Z,27E,29E,31E)-33-[(3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-1,3,5,7,11,13,37-heptahydroxy-17-[(8E,10E)-5-hydroxy-7-oxododeca-8,10-dien-2-yl]-18-methyl-15-oxo-16,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,23,25,27,29,31-heptaene-36-carboxylic acid

InChI

InChI=1S/C57H87NO18/c1-5-6-17-22-39(59)28-42(62)27-26-37(3)54-36(2)21-18-15-13-11-9-7-8-10-12-14-16-19-25-46(74-56-53(69)51(58)52(68)38(4)73-56)33-48-50(55(70)71)47(66)35-57(72,76-48)34-45(65)31-43(63)29-40(60)23-20-24-41(61)30-44(64)32-49(67)75-54/h5-19,21-22,25,36-38,40-48,50-54,56,60-66,68-69,72H,20,23-24,26-35,58H2,1-4H3,(H,70,71)/b6-5+,8-7-,11-9-,12-10+,15-13+,16-14+,21-18+,22-17+,25-19+/t36?,37?,38-,40?,41?,42?,43?,44?,45?,46?,47?,48?,50?,51+,52-,53+,54?,56?,57?/m1/s1

InChI Key

UYVZDFZITZQRHC-LZFWWLPCSA-N

Isomeric SMILES

C/C=C/C=C/C(=O)CC(CCC(C)C1C(/C=C/C=C/C=C\C=C/C=C/C=C/C=C/C(CC2C(C(CC(O2)(CC(CC(CC(CCCC(CC(CC(=O)O1)O)O)O)O)O)O)O)C(=O)O)OC3[C@H]([C@H]([C@@H]([C@H](O3)C)O)N)O)C)O

Canonical SMILES

CC=CC=CC(=O)CC(CCC(C)C1C(C=CC=CC=CC=CC=CC=CC=CC(CC2C(C(CC(O2)(CC(CC(CC(CCCC(CC(CC(=O)O1)O)O)O)O)O)O)O)C(=O)O)OC3C(C(C(C(O3)C)O)N)O)C)O

synonyms

3874 H3
antibiotic 3874 H3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.